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Compound of Interest

Compound Name: ICI 174864

Cat. No.: B549361

For researchers and scientists engaged in drug development, the proper handling and disposal
of investigational compounds like ICI 174864, a selective d-opioid receptor antagonist, is a
critical component of laboratory safety and environmental responsibility.[1][2] While a specific
Safety Data Sheet (SDS) with detailed disposal protocols for ICI 174864 is not publicly
available, this guide provides a framework for its safe disposal based on established
procedures for similar peptide-based compounds.

Core Principles for Disposal of Peptide-Based
Compounds

The primary directive for the disposal of any laboratory chemical is adherence to local, state,
and federal regulations. For peptide-based compounds like ICI 174864, which are biologically
active, the key objective is to ensure complete deactivation to prevent any potential
environmental or health impacts.[3] Due to the lack of specific public data on the neutralization
of ICI 174864, a conservative approach based on the disposal of analogous compounds is
recommended.[3]

Recommended Disposal Procedure

Given the nature of ICI 174864 as a peptide antagonist, the most prudent and widely accepted
method for its disposal is incineration by a licensed hazardous waste disposal facility. This
method ensures the complete thermal destruction of the biologically active molecule.
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Step-by-Step Disposal Workflow:

» Consult Institutional EHS: Before initiating any disposal procedures, contact your institution's
Environmental Health and Safety (EHS) office. They will provide specific guidance based on
your facility's waste management protocols and local regulations.

e Segregate Waste: Designate a specific, clearly labeled hazardous waste container for ICI
174864 and any materials contaminated with it (e.g., vials, pipette tips, gloves).

» Package for Disposal:

o Solid Waste: Ensure the lyophilized powder is in a securely sealed primary container.
Place this container within a larger, durable, and properly labeled hazardous waste bag or
container.

o Solutions: If ICI 174864 has been dissolved in a solvent, the entire solution should be
collected in a compatible, sealed, and labeled hazardous waste container. Note the
solvent used on the label.

o Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "ICI 174864," and any other identifiers required by your institution.

o Arrange for Pickup: Coordinate with your EHS office for the scheduled pickup of the
hazardous waste by a licensed disposal contractor.

Quantitative Data Summary

While specific disposal parameters for ICI 174864 are not detailed in public records, the
following table summarizes key physical and chemical properties relevant to its handling and

storage.
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Property Value Source
Molecular Weight 691.87 g/mol
Formula C38H53N507

Soluble to 69.19 mg/ml in

Solubilit
Y DMSO and to 1 mg/ml in water

Storage (Lyophilized) Store at -20°C

-80°C for up to 6 months;

Storage (Solution) -20°C for up to 1 month

Experimental Protocols Cited

The primary "protocol” for the disposal of related peptide compounds is controlled incineration,
a process carried out by specialized facilities and not typically performed within a research
laboratory. Specific experimental protocols for the chemical neutralization or deactivation of ICI
174864 are not publicly available.

Visualizing the Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of ICI 174864.
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ICI 174864 Disposal Workflow Diagram

Signaling Pathway Context
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IC1 174864 is a selective antagonist of the delta (d)-opioid receptor. This means it blocks the
receptor, preventing endogenous or exogenous opioids from binding and eliciting a cellular
response. The following diagram illustrates this inhibitory action within a simplified signaling
pathway.
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Simplified Signaling Pathway of ICI 174864

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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